Cas no 2639461-64-4 (Tert-butyl 1-methyl-1,2,3,4-tetrahydroquinoxaline-6-carboxylate)

• Product Name: Tert-butyl 1-methyl-1,2,3,4-tetrahydroquinoxaline-6-carboxylate
• CAS No: 2639461-64-4
• MF: C₁₄H₂₀N₂O₂
• MW: 248.320803642273
• CID: 6406886
• PubChem ID: 165898211
• Update Time: 2025-11-06

Tert-butyl 1-methyl-1,2,3,4-tetrahydroquinoxaline-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2639461-64-4
• EN300-27728434
• tert-butyl 1-methyl-1,2,3,4-tetrahydroquinoxaline-6-carboxylate
• Tert-butyl 1-methyl-1,2,3,4-tetrahydroquinoxaline-6-carboxylate

• Inchi： 1S/C14H20N2O2/c1-14(2,3)18-13(17)10-5-6-12-11(9-10)15-7-8-16(12)4/h5-6,9,15H,7-8H2,1-4H3
• InChI Key： MJNPNFISWOHOMY-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC2=C(C=1)NCCN2C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 248.152477885g/mol
• Monoisotopic Mass: 248.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 41.6Ų

Additional information on Tert-butyl 1-methyl-1,2,3,4-tetrahydroquinoxaline-6-carboxylate

Comprehensive Overview of Tert-butyl 1-methyl-1,2,3,4-tetrahydroquinoxaline-6-carboxylate (CAS No. 2639461-64-4)

Tert-butyl 1-methyl-1,2,3,4-tetrahydroquinoxaline-6-carboxylate (CAS No. 2639461-64-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the tetrahydroquinoxaline family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both tert-butyl and carboxylate functional groups enhances its stability and reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for tetrahydroquinoxaline derivatives has surged due to their potential applications in drug discovery. Researchers are particularly interested in their role as kinase inhibitors and GPCR modulators, which are critical targets in treating diseases like cancer and neurological disorders. The 1-methyl substitution in this compound further optimizes its pharmacokinetic properties, improving bioavailability and metabolic stability.

The synthesis of Tert-butyl 1-methyl-1,2,3,4-tetrahydroquinoxaline-6-carboxylate typically involves multi-step reactions, including cyclization and esterification. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to enhance yield and purity. These innovations align with the growing trend of green chemistry, which emphasizes sustainable and efficient synthetic methods.

From an analytical perspective, this compound is characterized using techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure precise identification and quantification, which are essential for quality control in industrial and academic settings. The CAS No. 2639461-64-4 serves as a unique identifier, facilitating global trade and regulatory compliance.

One of the most frequently asked questions about Tert-butyl 1-methyl-1,2,3,4-tetrahydroquinoxaline-6-carboxylate revolves around its solubility and storage conditions. Studies indicate that it is soluble in common organic solvents like DMSO and methanol, but exhibits limited solubility in water. Proper storage under inert atmospheres at low temperatures is recommended to maintain its integrity.

The compound's relevance extends to material science, where it is investigated for its potential in organic electronics and photocatalysis. Its conjugated system and electron-rich nature make it a candidate for light-emitting diodes (LEDs) and solar cells. This interdisciplinary appeal underscores its versatility beyond traditional pharmaceutical applications.

In conclusion, Tert-butyl 1-methyl-1,2,3,4-tetrahydroquinoxaline-6-carboxylate (CAS No. 2639461-64-4) represents a promising scaffold in modern chemistry. Its structural features and functional groups offer ample opportunities for innovation in drug design, agrochemicals, and advanced materials. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and technology.